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Compound of Interest
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Compound Name:
yne

cat. No.: B1526602

An In-depth Technical Guide to 4-Benzyloxy-3,3-dimethylbut-1-yne

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive characterization of 4-Benzyloxy-3,3-
dimethylbut-1-yne (CAS No. 1092536-54-3), a versatile synthetic intermediate with significant
potential in drug discovery and materials science. The document details its physicochemical
properties, a robust protocol for its synthesis via Williamson etherification, and a thorough,
predictive analysis of its spectroscopic signature (*H NMR, 3C NMR, IR, and MS).
Furthermore, this guide explores the characteristic reactivity of its terminal alkyne and benzyl
ether moieties, highlighting its utility as a molecular building block. Safety protocols and
handling recommendations are also provided to ensure its proper use in a research
environment.

Introduction and Molecular Overview

4-Benzyloxy-3,3-dimethylbut-1-yne is a bifunctional organic molecule featuring a terminal
alkyne and a benzyl-protected primary alcohol. The structure incorporates a sterically hindered
neopentyl-like core, which imparts unique spatial and reactivity characteristics. The terminal
alkyne is a highly versatile functional group, amenable to a wide array of transformations
including carbon-carbon bond formation (e.g., Sonogashira coupling), cycloadditions (e.g.,
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"click" chemistry), and hydration reactions.[1][2] The benzyloxy group serves as a robust
protecting group for the primary alcohol, stable to a wide range of reaction conditions but
readily removable via standard hydrogenolysis procedures. This combination makes the
molecule an attractive building block for introducing a protected, sterically encumbered
hydroxymethyl fragment into more complex molecular architectures, a valuable strategy in
medicinal chemistry for modulating pharmacokinetic properties.
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Alkyne Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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